N-(2-BROMOPHENYL)-N'-(6-METHYL-2-PYRIDYL)UREA

• IUPAC Name: 1-(2-bromophenyl)-3-(6-methylpyridin-2-yl)urea
• InChI: InChI=1S/C13H12BrN3O/c1-9-5-4-8-12(15-9)17-13(18)16-11-7-3-2-6-10(11)14/h2-8H,1H3,(H2,15,16,17,18)
• InChI Key: INWQUFCFXNKUEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)NC2=CC=CC=C2Br
• Molecular Formula: C13H12BrN3O
• Molecular Weight: 306.16 g/mol

Description

N-(2-BROMOPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-BROMOPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA typically involves the reaction of 2-bromophenyl isocyanate with 6-methyl-2-aminopyridine. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using techniques like recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods would focus on optimizing reaction conditions to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-(2-BROMOPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis and the development of new materials.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of N-(2-BROMOPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA would depend on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The bromophenyl and methylpyridyl groups may play a role in binding to these targets, influencing the compound’s efficacy and specificity.

Comparison with Similar Compounds

Similar Compounds

• N-(2-CHLOROPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA
• N-(2-FLUOROPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA
• N-(2-IODOPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA

Uniqueness

N-(2-BROMOPHENYL)-N’-(6-METHYL-2-PYRIDYL)UREA is unique due to the presence of the bromine atom, which can influence its reactivity and interactions with other molecules. The combination of the bromophenyl and methylpyridyl groups may also impart distinct chemical and biological properties compared to its analogs.